Cas no 241822-43-5 (5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine)

• Product Name: 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• CAS No: 241822-43-5
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 5416990
• Update Time: 2025-10-29

5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 5,7-dimethyl-N-phenyl-

• Inchi： 1S/C13H13N5/c1-9-8-10(2)18-13(14-9)16-12(17-18)15-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,15,17)
• InChI Key： YKUPYTAFKAUWNK-UHFFFAOYSA-N
• SMILES： C12=NC(NC3=CC=CC=C3)=NN1C(C)=CC(C)=N2

Additional information on 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

5,7-Dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine: A Comprehensive Overview

The compound with CAS No. 241822-43-5, known as 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidines, which have garnered considerable attention due to their unique structural properties and versatile functionalities. The long-tail keyword for this compound is often associated with its role in drug discovery and material science.

Recent studies have highlighted the importance of 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine in the development of novel pharmaceutical agents. Its structure features a triazolopyrimidine core with methyl substituents at positions 5 and 7 and a phenyl group attached to the nitrogen atom at position 2. This arrangement imparts the compound with unique electronic properties and enhances its ability to interact with biological targets. Researchers have explored its potential as an anti-cancer agent due to its ability to inhibit specific enzymes involved in tumor progression.

The synthesis of 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient pathways for its production, reducing costs and improving yields. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the formation of the triazolopyrimidine ring system under mild conditions.

In terms of applications, 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine has shown promise in the field of material science as well. Its structural rigidity and ability to form stable complexes make it a candidate for use in advanced materials such as organic semiconductors and coordination polymers. Recent research has demonstrated its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

The pharmacological profile of this compound is another area of active investigation. Preclinical studies have revealed its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. For example, it has been shown to inhibit the activity of certain kinases that play a role in chronic inflammatory conditions such as rheumatoid arthritis.

From an environmental perspective, the synthesis and application of 5,7-dimethyl-N-phenyl-[1,2,4]triazolo[1,a]-pyrimidin-2-amine must adhere to strict sustainability guidelines. Researchers are exploring greener synthesis routes that minimize waste and reduce energy consumption. Additionally, efforts are being made to assess its biodegradability and potential ecological impact to ensure responsible use.

In conclusion,5,7-dimethyl-N - phenyl - [ 1 , 2 , 4 ] triazolo [ 1 , 5 -a ] pyrimidin - 2 - amine ( CAS No . 0 ) represents a cutting-edge compound with multifaceted applications across various scientific domains . Its unique chemical structure , combined with recent advancements in synthesis and application techniques , positions it as a valuable asset in both academic research and industrial development . As ongoing studies continue to uncover new insights into its properties , this compound is poised to make significant contributions to fields ranging from medicine to materials science .